Cas no 6989-38-4 (Evodine)

• Product Name: Evodine
• CAS No: 6989-38-4
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 47158
• PubChem ID: 398789
• Update Time: 2025-04-18

Evodine Chemical and Physical Properties

Names and Identifiers

• Evodine
• (-)-1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2-ol
• 3-Buten-2-ol,1-[(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-, (-)-
• (-)-1'-(2-phenylethylene)-ditryptophenaline
• (-)-1-(4,8-dimethoxy-furo[2,3-b]quinolin-7-yloxy)-3-methyl-but-3-en-2-ol
• NSC-708925
• 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methyl-but-3-en-2-ol
• FT-0686611
• s9563
• 6989-38-4
• CS-0009713
• HY-N0689
• AKOS015902209
• FS-7038
• EX-A7843Y
• 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methylbut-3-en-2-ol
• NSC708925
• 7-(2-Hydroxy-3-methylbut-3-enyl)oxy-8-methoxydictamnine
• DA-63333
• 1-({4,8-DIMETHOXYFURO[2,3-B]QUINOLIN-7-YL}OXY)-3-METHYLBUT-3-EN-2-OL

• Inchi： 1S/C18H19NO5/c1-10(2)13(20)9-24-14-6-5-11-15(17(14)22-4)19-18-12(7-8-23-18)16(11)21-3/h5-8,13,20H,1,9H2,2-4H3
• InChI Key： LNJTUUHDKCPQAA-UHFFFAOYSA-N
• SMILES： O(CC(C(=C)C)O)C1C=CC2C(=C3C=COC3=NC=2C=1OC)OC

Computed Properties

• Exact Mass: 329.12600
• Monoisotopic Mass: 329.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.245
• Melting Point: 153-154 ºC
• Boiling Point: 507.0±50.0 °C at 760 mmHg
• Flash Point: 260.4±30.1 °C
• PSA: 73.95000
• LogP: 3.31400

Evodine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines